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Compound of Interest

Compound Name: 2-Cyclopentylethanol

Cat. No.: B041590

Essential Safety and Handling Guide for 2-
Cyclopentylethanol

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for handling 2-Cyclopentylethanol
(CAS: 766-00-7), a combustible liquid, to ensure the safety of researchers, scientists, and drug
development professionals. The following procedures are designed to minimize risks and
provide clear, actionable steps for laboratory operations and disposal.

Hazard Identification and Classification

2-Cyclopentylethanol is classified as a Category 4 combustible liquid. While it does not
require a GHS hazard pictogram, it is essential to handle it with care to prevent fire and
exposure.

Hazard .
o GHS Category Signal Word Hazard Statement
Classification

H227: Combustible

Flammable Liquid Category 4 Warning o
liquid

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is crucial to prevent skin and eye contact, as well as
inhalation of vapors. The following table summarizes the recommended PPE for handling 2-
Cyclopentylethanol.
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) _ Specifications and
Protection Type Equipment i
Recommendations

For incidental contact (e.qg.,
splashes): Nitrile rubber gloves
(minimum 5 mil thickness) are
generally suitable. Always
change gloves immediately
after contamination. For
extended contact or

) ) ) immersion: Butyl rubber or

Hand Protection Chemical-resistant gloves

Neoprene gloves are
recommended. Since specific
breakthrough time data for 2-
Cyclopentylethanol is not
available, it is crucial to inspect
gloves for any signs of
degradation and replace them

frequently.

Safety glasses with side
shields provide minimum
protection. Chemical splash

Safety glasses with side
goggles should be worn when

Eye and Face Protection shields or chemical splash ) o )
goggles there |§ a 5|gn|f|cant-r|sk of
splashing. A face shield may
be required for large-volume
transfers.
A standard 100% cotton or
flame-resistant lab coat is
Skin and Body Protection Laboratory coat recommended. Ensure the lab
coat is buttoned and sleeves
are not rolled up.
Respiratory Protection Air-purifying respirator with A respirator is not typically
organic vapor cartridges required under normal use

conditions with adequate

ventilation. However, if working
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in a poorly ventilated area, or if
vapor concentrations are
expected to be high, a NIOSH-
approved air-purifying
respirator with organic vapor
cartridges should be used.
Since there is no established
Occupational Exposure Limit
(OEL) for 2-
Cyclopentylethanaol, if
respiratory protection is
needed, a conservative
approach should be taken. For
situations with unknown
concentrations or potential for
high exposure, a supplied-air

respirator may be necessary.

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures will minimize the risk of fire and exposure
when working with 2-Cyclopentylethanol.

e Preparation:
o Ensure a safety shower and eyewash station are readily accessible.
o Work in a well-ventilated area, preferably within a chemical fume hood.

o Remove all potential ignition sources from the work area, including open flames, hot
plates, and spark-producing equipment.

o Assemble all necessary equipment and PPE before handling the chemical.
e Handling:

o Wear the appropriate PPE as outlined in the table above.
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o When transferring 2-Cyclopentylethanol, pour carefully to avoid splashing.
o Keep containers tightly closed when not in use to minimize vapor generation.

o Avoid contact with skin, eyes, and clothing.

e In Case of a Spill:
o Alert others in the immediate area.

o If the spill is small, absorb it with an inert material (e.g., sand, vermiculite) and place the
contaminated material in a sealed, labeled container for hazardous waste disposal.

o If the spill is large, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 2-Cyclopentylethanol and its contaminated waste is essential to protect the
environment and comply with regulations.

¢ \Waste Collection:

o Collect all 2-Cyclopentylethanol waste, including contaminated materials like gloves and
absorbent pads, in a designated and clearly labeled hazardous waste container.

o The container must be made of a material compatible with the chemical and have a
secure, tight-fitting lid.

o Do not mix 2-Cyclopentylethanol waste with other incompatible waste streams.
o Storage:

o Store the waste container in a designated satellite accumulation area that is cool, dry, and
well-ventilated, away from ignition sources.

» Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b041590?utm_src=pdf-body
https://www.benchchem.com/product/b041590?utm_src=pdf-body
https://www.benchchem.com/product/b041590?utm_src=pdf-body
https://www.benchchem.com/product/b041590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Do not dispose of 2-Cyclopentylethanol down the drain.

Workflow for Handling 2-Cyclopentylethanol

Workflow for Handling 2-Cyclopentylethanol

Don Appropriate PPE Prepare Well-Ventilated Work Area Remove Ignition Sources
\/
»| Transfer Chemical in Fume Hood »| Keep Container Closed Spill Response Ready
\/
Collect Waste in Labeled Container Dispose via EHS

A

\
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Click to download full resolution via product page

Caption: A flowchart outlining the key steps for safely handling 2-Cyclopentylethanol.

 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Cyclopentylethanol]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b041590#personal-protective-equipment-for-handling-
2-cyclopentylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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